Cas no 1214335-35-9 (3-Iodo-2-methyl-6-(pyridin-4-yl)pyridine)

• Product Name: 3-Iodo-2-methyl-6-(pyridin-4-yl)pyridine
• CAS No: 1214335-35-9
• MF: C₁₁H₉IN₂
• MW: 296.107034444809
• CID: 4909343
• Update Time: 2025-08-04

3-Iodo-2-methyl-6-(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-iodo-2-methyl-6-(pyridin-4-yl)pyridine
• 3-Iodo-2-methyl-6-(pyridin-4-yl)pyridine

• Inchi： 1S/C11H9IN2/c1-8-10(12)2-3-11(14-8)9-4-6-13-7-5-9/h2-7H,1H3
• InChI Key： PFECFVXPBNGJHT-UHFFFAOYSA-N
• SMILES： IC1C=CC(C2C=CN=CC=2)=NC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8

Additional information on 3-Iodo-2-methyl-6-(pyridin-4-yl)pyridine

Comprehensive Overview of 3-Iodo-2-methyl-6-(pyridin-4-yl)pyridine (CAS No. 1214335-35-9)

3-Iodo-2-methyl-6-(pyridin-4-yl)pyridine (CAS No. 1214335-35-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This compound, often referred to by its systematic name or CAS number, is a key intermediate in the synthesis of complex molecules. Its unique structure, featuring a pyridine ring and an iodo substituent, makes it a versatile building block for drug discovery and advanced material development. Researchers and industry professionals frequently search for terms like "3-Iodo-2-methyl-6-(pyridin-4-yl)pyridine synthesis", "CAS 1214335-35-9 applications", and "pyridine derivatives in medicinal chemistry", highlighting its relevance in modern scientific inquiries.

The compound's molecular framework combines a methyl group and an iodo atom at strategic positions, enabling selective functionalization. This characteristic is particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing bioactive molecules. Recent trends in organic chemistry emphasize the demand for halogenated pyridines, as they serve as precursors for agrochemicals, ligands, and optoelectronic materials. Searches for "iodopyridine derivatives" and "heterocyclic compound reactivity" reflect the growing interest in this niche.

In the context of drug discovery, 3-Iodo-2-methyl-6-(pyridin-4-yl)pyridine is explored for its potential in targeting kinase inhibitors and GPCR modulators. Its pyridinyl moiety is a common pharmacophore in FDA-approved drugs, driving queries like "pyridine-based drug candidates 2023" and "kinase inhibitor scaffolds". The compound's iodo substituent also facilitates radiolabeling, making it a candidate for PET imaging probes—a hotspot in precision medicine discussions.

From a material science perspective, this compound contributes to the development of organic semiconductors and metal-organic frameworks (MOFs). Its conjugated system and halogen atom align with searches for "organic electronic materials" and "MOF linker molecules". Sustainability-focused researchers may also inquire about "green synthesis of halogenated heterocycles", as industries seek eco-friendly routes to such intermediates.

Quality and safety data for CAS 1214335-35-9 are critical for laboratory use. Analytical parameters like HPLC purity, NMR spectra, and storage conditions are frequently searched alongside terms such as "pyridine derivative characterization" and "chemical stability of iodinated compounds". Suppliers often provide technical bulletins addressing these concerns, ensuring compliance with research standards.

In summary, 3-Iodo-2-methyl-6-(pyridin-4-yl)pyridine exemplifies the intersection of synthetic utility and multidisciplinary applications. Its role in cutting-edge research ensures continued relevance, as evidenced by search trends and peer-reviewed studies. For those exploring "high-value chemical intermediates" or "pyridine functionalization techniques", this compound offers a compelling case study in modern chemical innovation.